Cas no 2229648-48-8 (4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid
• CAS No: 2229648-48-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 5982711
• PubChem ID: 165977222
• Update Time: 2025-10-05

4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid
• EN300-1860590
• 2229648-48-8

• Inchi： 1S/C15H18O3/c16-13-7-10-15(11-8-13,14(17)18)9-6-12-4-2-1-3-5-12/h1-6,9,13,16H,7-8,10-11H2,(H,17,18)/b9-6+
• InChI Key： QMVUGNJWXQSUEF-RMKNXTFCSA-N
• SMILES： OC1CCC(C(=O)O)(/C=C/C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid

Exploring the Properties and Applications of 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid (CAS No. 2229648-48-8)

In the realm of organic chemistry, 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid (CAS No. 2229648-48-8) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a cyclohexane ring substituted with a hydroxyl group, a carboxylic acid moiety, and a phenylethenyl group, presents a fascinating case study for researchers and industry professionals alike. The interplay between its hydrophilic (hydroxy and carboxylic acid) and hydrophobic (phenylethenyl) components makes it a versatile candidate for various applications.

Recent trends in scientific literature and online searches highlight a growing interest in bioactive compounds and sustainable chemistry. 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid aligns with these themes, as its structure suggests potential pharmacological activity and compatibility with green synthesis methods. Researchers are particularly intrigued by its possible role as a building block for more complex molecules or as a ligand in catalytic systems. The presence of both electron-donating (hydroxy) and electron-withdrawing (carboxylic acid) groups offers interesting possibilities for molecular interactions and chemical reactivity.

The synthetic pathways for CAS No. 2229648-48-8 have become a hot topic in organic chemistry forums and academic discussions. Current research focuses on optimizing yield and purity while minimizing environmental impact. Many users searching for this compound inquire about its solubility characteristics, stability under various conditions, and compatibility with different solvents. These practical considerations are crucial for researchers planning to work with this material in laboratory settings or industrial applications.

From a structural perspective, the cyclohexane ring in 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid can exist in various conformations, influencing its physical and chemical properties. The hydroxyl group at position 4 and the carboxylic acid at position 1 create opportunities for hydrogen bonding and molecular recognition. Meanwhile, the 2-phenylethenyl substituent contributes to the compound's aromatic character and potential π-π interactions. This combination of features makes the molecule particularly interesting for materials science applications and drug design studies.

In the context of current research trends, there's growing interest in how CAS No. 2229648-48-8 might contribute to biodegradable materials or renewable energy solutions. Some researchers speculate about its potential in organic electronics due to its conjugated system, while others explore its possible biological activities. The compound's structure-activity relationships remain an active area of investigation, with particular focus on how modifications to its core structure might enhance specific properties.

For those working in analytical chemistry, characterization of 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid presents interesting challenges and opportunities. Common questions in search engines relate to its spectroscopic properties (NMR, IR, MS), chromatographic behavior, and crystallographic data. The compound's acid-base properties, stemming from its carboxylic acid group, also make it relevant for pH-sensitive applications and buffer systems in various chemical processes.

The industrial potential of CAS No. 2229648-48-8 continues to be explored across multiple sectors. In cosmetic chemistry, its structural features suggest possible applications as a UV-absorbing compound or skin-conditioning agent. The food industry shows interest in its potential as a flavor precursor or preservative, though extensive safety evaluations would be required. These diverse potential applications contribute to the compound's growing popularity in scientific literature and patent filings.

As research into sustainable chemical processes intensifies, 4-hydroxy-1-(2-phenylethenyl)cyclohexane-1-carboxylic acid has emerged as a candidate for biocatalysis and enzyme-mediated synthesis. The compound's chiral center at position 1 makes it particularly interesting for asymmetric synthesis applications. Many recent publications focus on developing eco-friendly production methods for this and similar compounds, reflecting the chemical industry's shift toward green chemistry principles.

Looking ahead, the scientific community anticipates continued growth in studies involving CAS No. 2229648-48-8. Its structural versatility and functional group diversity position it as a valuable intermediate for medicinal chemistry, materials science, and agricultural chemistry. As analytical techniques advance and computational methods improve, researchers expect to uncover new dimensions of this compound's potential, possibly leading to novel applications in emerging technologies and sustainable development initiatives.